Cas no 1214349-58-2 (Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate)

• Product Name: Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate
• CAS No: 1214349-58-2
• MF: C₁₈H₁₃FN₂O₂
• MW: 308.306427717209
• CID: 4955187
• Update Time: 2025-05-20

Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate
• Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate

• Inchi： 1S/C18H13FN2O2/c1-23-18(22)17-15(13-4-8-21-9-5-13)10-14(11-16(17)19)12-2-6-20-7-3-12/h2-11H,1H3
• InChI Key： OXLPRZCNAZLFJF-UHFFFAOYSA-N
• SMILES： FC1=CC(C2C=CN=CC=2)=CC(C2C=CN=CC=2)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 3
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate

Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate (CAS No. 1214349-58-2): A Comprehensive Overview

Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate, identified by its CAS number 1214349-58-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its fluoro-substituted benzoate core and dual pyridinyl groups, exhibits a unique structural and electronic profile that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate consists of a benzoic acid derivative with two pyridine rings attached at the 4 and 6 positions of the benzene ring. The presence of the fluoro group at the 2-position introduces a degree of electron-withdrawing resonance effect, which can modulate the reactivity and binding affinity of the molecule. This structural feature is particularly intriguing for medicinal chemists, as it offers a balance between lipophilicity and polarizability, essential properties for drug-like molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological properties of Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate with greater precision. Studies have indicated that this compound may exhibit significant binding affinity to certain biological targets, making it a valuable scaffold for drug discovery. For instance, its structural motif is reminiscent of known bioactive molecules that interact with proteins involved in metabolic pathways and signal transduction.

In particular, the dual pyridinyl groups in Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate suggest potential interactions with metal ions and enzymes. Pyridine derivatives are well-known for their ability to chelate metal ions, which is a critical feature for many therapeutic agents designed to target metal-dependent enzymes or to enhance drug delivery systems. The fluoro group further enhances these interactions by influencing the electronic environment around the chelating sites.

The synthesis of Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridines and fluoro-substituted benzoic acid derivatives. Advanced catalytic methods have been employed to improve reaction efficiency and minimize byproduct formation. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative synthetic methodologies in modern pharmaceutical research.

Evaluation of Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate in preclinical models has revealed promising preliminary data regarding its biological activity. Initial studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which are relevant for treating chronic diseases associated with oxidative stress. Additionally, its structural features make it a candidate for further investigation in oncology research. The ability to modulate protein-protein interactions and enzyme activities with such precision is crucial for developing targeted therapies that can selectively inhibit disease-causing pathways.

The role of fluorine atoms in pharmaceutical molecules cannot be overstated. Fluorine substitution can significantly alter the pharmacokinetic properties of a drug, including its solubility, metabolic stability, and binding affinity. In Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate, the fluoro group at the 2-position likely contributes to improved bioavailability by enhancing lipophilicity while maintaining adequate polarizability for effective receptor interactions. This balance is often sought after in drug design to ensure both efficacy and pharmacokinetic favorability.

The dual pyridinyl groups also introduce potential sites for further functionalization, allowing chemists to fine-tune the properties of Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate for specific applications. For example, introducing additional substituents at these positions could alter binding modes or enhance selectivity against particular biological targets. Such modifications are integral to developing next-generation drugs that address unmet medical needs more effectively.

In conclusion, Methyl 2-fluoro-4,6-di(pyridin-4-yl)benzoate (CAS No. 1214349-58-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a fluoro-substituted benzoate core with dual pyridinyl groups—make it an attractive scaffold for drug discovery efforts targeting various diseases. As computational methods continue to advance and synthetic techniques become more refined, compounds like Methyl 2-fluoro-4,6-di(pyridin-4-yll benzoate) will undoubtedly play a crucial role in shaping future therapeutic strategies.